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Application Note: Analysis of Pesticide
Residues In Fruits and Vegetables

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tralomethrin

CAS No.: 66841-25-6

Cat. No.: S545695

This document outlines a detailed protocol for the multi-residue analysis of pesticides, adaptable for
Tralomethrin, in high-water-content agricultural products like strawberries and apples using the QUEChERS

method followed by GC-MS/MS analysis [1].

1. Scope and Principle This method is applicable for the extraction and determination of pesticide residues,
including synthetic pyrethroids like Tralomethrin, in fruits and vegetables. The principle involves micro-
scale extraction with acetonitrile and partitioning using salts, followed by a dispersive Solid-Phase

Extraction (dSPE) clean-up to remove interfering matrix components [1].

2. Materials and Equipment

¢ Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Acetic Acid, Magnesium Sulfate (MgSQOa),
Sodium Acetate (NaOAc), Primary Secondary Amine (PSA) sorbent, C18 sorbent.

e Standards: Tralomethrin analytical standard (e.g., PESTANAL grade) [2]. For highest accuracy,
consider isotope-labeled Tralomethrin as an internal standard [2].

¢ Equipment: GC-MS/MS system, analytical balance, centrifuge, vortex mixer, homogenizer, pipettes,
and centrifuge tubes.

3. Experimental Protocol

e Sample Preparation: Homogenize a representative portion of the agricultural product (e.g.,
strawberries, apples) using a bead mill homogenizer [1].

¢ Weighing: Accurately weigh 10.0 + 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

e Extraction:
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(e]

Add 10 mL of acetonitrile (1% acetic acid) to the tube.
Vortex vigorously for 1 minute.
Add a pre-made salt mixture (e.g., 4g MgSOa, 1g NaOACc).
Shake immediately and vigorously for 1 minute to prevent clumping of salts.
Centrifuge at >3000 RCF for 5 minutes.
¢ Clean-up (dSPE):
o Transfer an aliquot (e.g., 1 mL) of the upper acetonitrile layer into a dSPE tube containing a
clean-up sorbent mixture (e.g., 150 mg MgSQOas, 25 mg PSA, 25 mg C18) [1].
o Vortex for 30 seconds.
o Centrifuge at >3000 RCF for 5 minutes.
o The supernatant is now ready for instrumental analysis.

[¢]

[¢]

[e]

o

The workflow below illustrates the core steps of the QUEChERS method.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.biotage.com/food-agriculture-sample-preparation
https://www.smolecule.com/products/s545695?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

10 g homogenized sample

'

. 10 mL ACN (1% Acetic Acid)  Salt Mixture (e.g., 4g MgSOa, 1g NaOAc)

g

dSPE Sorbents (e.g., MgSOa, PSA, C18)

.

GC-MS/MS Analysis

Click to download full resolution via product page

4. GC-MS/MS Analysis Conditions The following table summarizes typical instrumental conditions. These

parameters must be optimized for Tralomethrin.

Table 1: Example GC-MS/MS Instrumental Conditions
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Parameter Specification
GC Column 30 m x 0.25 mm i.d. x 0.25 um film, 5% phenyl polysiloxane
Injection Pulsed Splitless, 1 uL

Inlet Temperature

Carrier Gas

Oven Program

Transfer Line Temp

lonization Mode

lon Source Temp

MS Mode

250 °C

Helium, constant flow (e.g., 1.0 mL/min)

60 °C (hold 1 min), ramp to 300 °C at 20 °C/min (hold 5 min)

280 °C

Electron Impact (EI)

230 °C

Multiple Reaction Monitoring (MRM)

5. Method Validation For any method to be used in a regulatory context, it must be validated. The table

below outlines key parameters based on international guidelines [3] [4].

Table 2: Key Analytical Method Validation Parameters

Validation .
Target Description / Purpose
Parameter
Accuracy 70-120% Measured by spiking a blank sample with a known
(Recovery) concentration of Tralomethrin and analyzing it.
Precision RSD < 20% Relative Standard Deviation of multiple replicate analyses of
(Repeatability) the same spiked sample.
Linearity R2>0.99 The ability to obtain test results proportional to the

concentration of the analyte.
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Validation L

Target Description /| Purpose
Parameter
Limit of Detection - Typically 1/3 to 1/2 of the LOQ. The lowest level that can be
(LOD) detected.
Limit of <MRL The lowest level that can be quantified with acceptable
Quantification accuracy and precision. Must be at or below the Maximum
(LOQ) Residue Level (MRL).
Specificity No Confirmation that the signal is from Tralomethrin and not from

interference the sample matrix.

Critical Considerations for Protocol Development

Since a specific method for Tralomethrin was not found, here is guidance for developing your own

protocol:

e Consult Official Methods: Refer to standardized methods from organizations like the OECD [3] or
AOAC International (e.g., AOAC 2007.01) for validated QUEChERS procedures.

¢ Determine MRMs: You will need to establish the specific precursor and product ions for
Tralomethrin for MRM analysis on your GC-MS/MS instrument through direct infusion and
optimization.

¢ Validate Rigorously: Adhere to validation guidelines such as the ICH Q2(R1) or those specific to
pesticides from the OECD [3] [4]. This ensures your method is reliable, accurate, and precise.

e Use Certified Materials: Employ certified reference materials (CRMs) and pesticide standards, such
as the TraceCERT line, to ensure the accuracy and traceability of your results [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Note: Analysis of Pesticide Residues in Fruits and
Vegetables]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b545695#sample-preparation-for-tralomethrin-analysis-in-

agricultural-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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